N-[3-(acetylamino)phenyl]-4-chloro-2-fluorobenzamide

• IUPAC Name: N-(3-acetamidophenyl)-4-chloro-2-fluorobenzamide
• InChI: InChI=1S/C15H12ClFN2O2/c1-9(20)18-11-3-2-4-12(8-11)19-15(21)13-6-5-10(16)7-14(13)17/h2-8H,1H3,(H,18,20)(H,19,21)
• InChI Key: YQNYKICLESAMSW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H12ClFN2O2
• Molecular Weight: 306.72 g/mol

Description

N-[3-(acetylamino)phenyl]-4-chloro-2-fluorobenzamide, also known as ACY-1215, is a small molecule inhibitor of histone deacetylase 6 (HDAC6). HDAC6 is an enzyme that regulates the acetylation of proteins, which is an important process for regulating gene expression, protein function, and cellular signaling. ACY-1215 has shown promise in preclinical studies as a potential treatment for various types of cancer, neurodegenerative diseases, and inflammatory disorders.

Mechanism of Action

Target of Action

It is structurally related to azithromycin , suggesting that it may also target bacterial ribosomes, inhibiting protein synthesis.

Mode of Action

This results in the cessation of bacterial growth and replication .

Pharmacokinetics

Its structural similarity to azithromycin suggests that it may have similar pharmacokinetic properties . Azithromycin is known for its excellent tissue penetration and long half-life, which could potentially apply to N-[3-(acetylamino)phenyl]-4-chloro-2-fluorobenzamide as well.

Result of Action

If it acts similarly to azithromycin, it would result in the inhibition of bacterial growth and replication by blocking protein synthesis .